Cas no 80102-04-1 (b-Endorphin (sheep),N-acetyl-27-L-tyrosine-31-L-glutamic acid- (9CI))

• Product name: b-Endorphin (sheep),N-acetyl-27-L-tyrosine-31-L-glutamic acid- (9CI)
• CAS No: 80102-04-1
• MF: C₁₆₀H₂₅₃N₃₉O₄₇S
• MW: 3507.01891999998
• CID: 725545
• PubChem ID: 25244550

b-Endorphin (sheep),N-acetyl-27-L-tyrosine-31-L-glutamic acid- (9CI) Chemical and Physical Properties

Names and Identifiers

• [2S,3S]-TRANS-EPOXYSUCCINYL-L-LEUCYLAMIDO-3-METHYLBUTANE
• AC-TYR-GLY-GLY-PHE-MET-THR-SER-GLU-LYS-SER-GLN-THR-PRO-LEU-VAL-THR-LEU-PHE-LYS-ASN-ALA-ILE-ILE-LYS-ASN-ALA-TYR-LYS-LYS-GLY-GLU-OH
• AC-YGGFMTSEKSQTPLVTLFKNAIIKNAYKKGE
• Q27125839
• (2S)-5-ammonio-2-[(3-carboxylatopropanoyl)amino]pentanoate
• N(2)-succinyl-L-ornithinate(1-)
• 80102-04-1
• N2-succinylornithine
• CHEBI:58514
• b-Endorphin (sheep),N-acetyl-27-L-tyrosine-31-L-glutamic acid- (9CI)

• Inchi： InChI=1S/C9H16N2O5/c10-5-1-2-6(9(15)16)11-7(12)3-4-8(13)14/h6H,1-5,10H2,(H,11,12)(H,13,14)(H,15,16)/p-1/t6-/m0/s1
• InChI Key： VWXQFHJBQHTHMK-LURJTMIESA-M
• SMILES： C(CC(C(=O)[O-])NC(=O)CCC(=O)[O-])C[NH3+]

Computed Properties

• Exact Mass: 3504.83000
• Monoisotopic Mass: 231.09809658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137Ų
• XLogP3: -2.6

Experimental Properties

• PSA: 1431.49000
• LogP: 4.32060

b-Endorphin (sheep),N-acetyl-27-L-tyrosine-31-L-glutamic acid- (9CI) Security Information

• WGK Germany：3